Cas no 820233-04-3 (1H-Indole, 1-methyl-3-[1-(nitromethyl)hexyl]-)

• Product name: 1H-Indole, 1-methyl-3-[1-(nitromethyl)hexyl]-
• CAS No: 820233-04-3
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 700860
• PubChem ID: 11357824

1H-Indole, 1-methyl-3-[1-(nitromethyl)hexyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-methyl-3-[1-(nitromethyl)hexyl]-
• 1-methyl-3-(1-nitroheptan-2-yl)indole
• DTXSID40463493
• 820233-04-3

• Inchi： InChI=1S/C16H22N2O2/c1-3-4-5-8-13(11-18(19)20)15-12-17(2)16-10-7-6-9-14(15)16/h6-7,9-10,12-13H,3-5,8,11H2,1-2H3
• InChI Key： YDJSYTZZROIBNQ-UHFFFAOYSA-N
• SMILES： CCCCCC(C[N+](=O)[O-])C1=CN(C2=CC=CC=C21)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.8Ų